Cas no 345-89-1 ((4-Fluorophenyl)(4-methoxyphenyl)methanone)

• Product Name: (4-Fluorophenyl)(4-methoxyphenyl)methanone
• CAS No: 345-89-1
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD00055469
• CID: 36956
• PubChem ID: 67664
• Update Time: 2025-08-05

(4-Fluorophenyl)(4-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Fluorophenyl)(4-methoxyphenyl)methanone
• 4-Fluoro-4'-methoxybenzophenone
• (4-fluorophenyl)-(4-methoxyphenyl)methanone
• Methanone, (4-fluorophenyl)(4-methoxyphenyl)-
• (4-fluorophenyl)(4-methoxyphenyl)ketone
• (4-fluorophenyl)-(4-methoxyphenyl)-methanone
• (4-fluorphenyl)(4-methoxyphenyl)methanon
• 4-Fluor-4'-methoxy-benzophenon
• PubChem3309
• VWGWRNBIAWTWIB-UHFFFAOYSA-N
• 4-fluoro-4'-methoxy-benzophenone
• 4-Fluoro-4''-methoxybenzophenone
• HMS1665P22
• SBB067271
• 4-fluorophenyl 4-methoxyphenyl ketone
• TRA0040772
• VZ29
• NS00042077
• DTXSID10188060
• 4-fluoro-4'-methoxybenzophenone, AldrichCPR
• SR-01000633195-1
• CCG-43261
• CS-W009289
• AKOS007930369
• AC-10534
• AB01322488-02
• 4-Fluoro-4 inverted exclamation mark -methoxybenzophenone
• NCGC00327841-01
• SCHEMBL1813422
• (4-Fluoro-phenyl)-(4-methoxy-phenyl)-methanone
• W-106722
• Z51117251
• EINECS 206-464-2
• 345-89-1
• SY039172
• MFCD00055469
• AC7792
• EN300-54341
• 4-FLUORO-4?-METHOXYBENZOPHENONE
• FT-0618495
• AS-12302
• DB-048657
• FF38966
• DTXCID40110551
• 206-464-2

• MDL： MFCD00055469
• Inchi： 1S/C14H11FO2/c1-17-13-8-4-11(5-9-13)14(16)10-2-6-12(15)7-3-10/h2-9H,1H3
• InChI Key： VWGWRNBIAWTWIB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 230.07400
• Monoisotopic Mass: 230.074308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: White to off white crystalline powder
• Density: 1.176
• Melting Point: 90-92°C
• Boiling Point: 351.4°C at 760 mmHg
• Flash Point: 160.7 °C
• Refractive Index: 1.553
• PSA: 26.30000
• LogP: 3.06530

(4-Fluorophenyl)(4-methoxyphenyl)methanone Security Information

• Hazard Statement： H315-H319-H335
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (4-Fluorophenyl)(4-methoxyphenyl)methanone

Comprehensive Overview of (4-Fluorophenyl)(4-methoxyphenyl)methanone (CAS No. 345-89-1): Properties, Applications, and Industry Insights

(4-Fluorophenyl)(4-methoxyphenyl)methanone, identified by its CAS No. 345-89-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This fluorinated aromatic ketone exhibits unique chemical properties due to the presence of both 4-fluorophenyl and 4-methoxyphenyl groups, making it a versatile intermediate in synthetic chemistry. Its molecular structure, characterized by a methanone backbone, allows for diverse reactivity patterns, which are exploited in the development of advanced materials and bioactive molecules.

In recent years, the demand for fluorinated compounds like CAS 345-89-1 has surged, driven by their applications in drug discovery and agrochemical formulations. Researchers frequently search for "synthesis of (4-Fluorophenyl)(4-methoxyphenyl)methanone" or "345-89-1 solubility and stability," reflecting its relevance in optimizing synthetic routes. The compound’s lipophilicity and electronic effects, attributed to the fluorine substituent, enhance its utility in designing molecules with improved bioavailability—a hot topic in medicinal chemistry.

From an industrial perspective, 345-89-1 is often discussed alongside green chemistry trends. Queries such as "eco-friendly synthesis of fluorinated ketones" highlight the need for sustainable production methods. Innovations like catalytic fluorination and microwave-assisted reactions are being explored to reduce waste and energy consumption during its manufacture. These advancements align with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

The compound’s role in material science is equally noteworthy. Its aromatic ketone structure contributes to the development of high-performance polymers and liquid crystals, addressing search trends like "345-89-1 in OLED materials." The methoxy group in its structure offers tunable optical properties, making it valuable for optoelectronic devices—a sector experiencing rapid growth due to the rise of flexible displays and wearable technology.

Quality control and analytical characterization of CAS 345-89-1 remain critical topics. Frequently searched terms include "HPLC analysis of (4-Fluorophenyl)(4-methoxyphenyl)methanone" and "NMR spectra interpretation for fluorinated ketones." Modern techniques like high-resolution mass spectrometry (HRMS) and X-ray crystallography are employed to ensure purity and structural integrity, meeting stringent industry standards for pharmaceutical intermediates.

In summary, (4-Fluorophenyl)(4-methoxyphenyl)methanone (345-89-1) bridges multiple scientific disciplines, from drug development to advanced materials. Its evolving applications and alignment with sustainability goals ensure its continued relevance in both academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and technology.